Cas no 890625-09-9 (3',5'-dimethyl-1'-(prop-2-en-1-yl)-1H,1'H-3,4'-bipyrazole-5-carboxylic acid)

• Product Name: 3',5'-dimethyl-1'-(prop-2-en-1-yl)-1H,1'H-3,4'-bipyrazole-5-carboxylic acid
• CAS No: 890625-09-9
• MF: C₁₂H₁₄N₄O₂
• MW: 246.265161991119
• MDL: MFCD07186545
• CID: 1004653
• PubChem ID: 6485182
• Update Time: 2025-05-19

3',5'-dimethyl-1'-(prop-2-en-1-yl)-1H,1'H-3,4'-bipyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1'-Allyl-3',5'-dimethyl-1H,1'H-[3,4']bipyrazolyl-5-carboxylic acid
• 1'-ALLYL-3',5'-DIMETHYL-1H,1'H-3,4'-BIPYRAZOLE-5-CARBOXYLIC ACID
• 890625-09-9
• HMS3469C15
• 1'-allyl-3',5'-dimethyl-1H,1'H-[3,4'-bipyrazole]-5-carboxylic acid
• SCHEMBL22639737
• AKOS025394986
• F3250-0696
• Z421781454
• 3-[3,5-dimethyl-1-(prop-2-en-1-yl)-1H-pyrazol-4-yl]-1H-pyrazole-5-carboxylic acid
• 3-(3,5-dimethyl-1-prop-2-enylpyrazol-4-yl)-1H-pyrazole-5-carboxylic acid
• MFCD07186545
• AKOS000270482
• EN300-41526
• 1'-allyl-3',5'-dimethyl-1H,1'H-[3,4'-bipyrazole]-5-carboxylicacid
• BB 0219072
• 3',5'-DIMETHYL-1'-(PROP-2-EN-1-YL)-1H,1'H-[3,4'-BIPYRAZOLE]-5-CARBOXYLIC ACID
• BRD-K72703975-001-01-6
• 3',5'-dimethyl-1'-(prop-2-en-1-yl)-1H,1'H-3,4'-bipyrazole-5-carboxylic acid
• STK392461

• MDL： MFCD07186545
• Inchi： 1S/C12H14N4O2/c1-4-5-16-8(3)11(7(2)15-16)9-6-10(12(17)18)14-13-9/h4,6H,1,5H2,2-3H3,(H,13,14)(H,17,18)
• InChI Key： JJNHKUIWSKUXCK-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2C(C)=NN(CC=C)C=2C)=NN1)=O

Computed Properties

• Exact Mass: 246.11167570g/mol
• Monoisotopic Mass: 246.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83.8Ų

3',5'-dimethyl-1'-(prop-2-en-1-yl)-1H,1'H-3,4'-bipyrazole-5-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3',5'-dimethyl-1'-(prop-2-en-1-yl)-1H,1'H-3,4'-bipyrazole-5-carboxylic acid

Professional Introduction to 3',5'-dimethyl-1'-(prop-2-en-1-yl)-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid (CAS No. 890625-09-9)

3',5'-dimethyl-1'-(prop-2-en-1-yl)-1H,1'H-3,4'-bipyrazole-5-carboxylic acid, identified by its CAS number 890625-09-9, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the bipyrazole class, a heterocyclic structure known for its versatile applications in medicinal chemistry. The presence of multiple functional groups, including dimethyl and prop-2-en-1-yl substituents, along with the bipyrazole core, endows it with unique chemical properties that make it a promising candidate for various biological and therapeutic applications.

The bipyrazole scaffold is particularly interesting due to its ability to form stable complexes with metal ions and other small molecules. This property has been exploited in the development of catalysts, sensors, and even potential therapeutic agents. In recent years, researchers have been exploring the potential of bipyrazole derivatives as modulators of biological pathways, particularly those involving enzymes and receptors relevant to human health.

One of the most compelling aspects of 3',5'-dimethyl-1'-(prop-2-en-1-yl)-1H,1'H-3,4'-bipyrazole-5-carboxylic acid is its structural flexibility. The combination of the dimethyl groups and the prop-2-en-1-yl side chain creates a molecule that can interact with biological targets in multiple ways. This flexibility is crucial for designing compounds that can bind tightly to specific sites on proteins or other biomolecules without causing off-target effects.

In the realm of drug discovery, the ability to fine-tune molecular interactions is paramount. The carboxylic acid group at the 5-position of the bipyrazole ring provides a site for further functionalization, allowing chemists to modify the compound's properties as needed. This has led to numerous derivatives being explored for their potential as inhibitors or activators of various biological processes.

Recent studies have highlighted the role of bipyrazole derivatives in addressing neurological disorders. The unique binding properties of these compounds make them attractive candidates for modulating neurotransmitter receptors and ion channels. For instance, research has suggested that certain bipyrazole-based molecules can interact with serotonin receptors, potentially leading to new treatments for conditions such as depression and anxiety.

The pharmaceutical industry has also shown interest in this compound due to its potential as an anti-inflammatory agent. Inflammation is a key factor in many chronic diseases, and finding new ways to modulate inflammatory responses is a major goal in drug development. Preliminary studies indicate that 3',5'-dimethyl-1'-(prop-2-en-1-yl)-1H,1'H-3,4'-bipyrazole-5-carboxylic acid may interfere with inflammatory pathways by interacting with specific enzymes and cytokines.

Synthetic chemistry plays a crucial role in the development of new pharmaceuticals, and 3',5'-dimethyl-1'-(prop-2-en-1-yl)-1H,1'H-3,4'-bipyrazole-5-carboxylic acid exemplifies this well. The synthesis of this compound involves multi-step reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently than ever before.

The use of computational tools has further accelerated the discovery process. Molecular modeling software allows researchers to predict how different compounds will interact with biological targets before they are synthesized in the lab. This approach can save significant time and resources by identifying promising candidates early in the discovery pipeline.

The environmental impact of pharmaceutical development is also an important consideration. Researchers are increasingly focusing on green chemistry principles to minimize waste and reduce the environmental footprint of drug synthesis. Techniques such as catalytic reactions and solvent-free conditions are being explored to make the production process more sustainable.

In conclusion, 3',5'-dimethyl-1'-(prop-2-enyl)-1H,1'H-bipyrazolecarboxylic acid (CAS No. 89062509) represents a significant advancement in medicinal chemistry. Its unique structure and versatile functional groups make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing some of humanity's most pressing health challenges.